Cas no 75570-97-7 (Ethyl 3,4-dichloro-2-methylbenzoate)

• Product Name: Ethyl 3,4-dichloro-2-methylbenzoate
• CAS No: 75570-97-7
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 5002462
• Update Time: 2025-04-24

Ethyl 3,4-dichloro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3,4-dichloro-2-methylbenzoate
• Ethyl 3,4-dichloro-2-methylbenzoate

• Inchi： 1S/C10H10Cl2O2/c1-3-14-10(13)7-4-5-8(11)9(12)6(7)2/h4-5H,3H2,1-2H3
• InChI Key： FCMORLMTGFYBMJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(=O)OCC)=C1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3,4-dichloro-2-methylbenzoate

Ethyl 3,4-Dichloro-2-Methylbenzoate: A Comprehensive Overview

Ethyl 3,4-dichloro-2-methylbenzoate is a versatile organic compound that belongs to the family of aromatic esters. With the CAS registry number75570-97-7, this compound has garnered significant attention in various fields, including pharmaceuticals, agrochemicals, and materials science. Its unique structure, featuring a benzene ring with specific substituents, makes it an interesting subject for both academic and industrial research.

As a derivative of benzoic acid, Ethyl 3,4-dichloro-2-methylbenzoate exhibits properties that are highly valuable in organic synthesis. The presence of chloro groups at the 3 and 4 positions, along with a methyl group at the 2 position, introduces a degree of steric hindrance and electronic effects that can be advantageous in chemical reactions. This structural complexity not only enhances its stability but also makes it a potential candidate for use in drug discovery and development.

Recent studies have highlighted the potential of Ethyl 3,4-dichloro-2-methylbenzoate as an intermediate in the synthesis of more complex molecules. For instance, its ester functionality can be manipulated to form amides or other derivatives, which are often sought after in medicinal chemistry for their bioavailability and pharmacokinetic properties. Additionally, the compound's ability to act as a chiral inducer in asymmetric reactions has been explored, further underscoring its utility in modern chemical synthesis.

Another area of interest lies in the application of this compound in polymer science. The aromatic ring provides excellent thermal stability and mechanical properties, making it suitable for use in specialty polymers. Furthermore, its electron-withdrawing substituents can influence the material's dielectric properties, which is of interest in electronic applications.

From a pharmacological perspective, Ethyl 3,4-dichloro-2-methylbenzoate has shown promise as a potential lead compound for the development of novel drugs. Its structural features allow for easy modification to tune its biological activity, making it an attractive target for researchers seeking to optimize drug candidates. Recent advancements in computational chemistry have enabled more accurate predictions of this compound's behavior in biological systems, facilitating its progression through the early stages of drug discovery.

In summary, Ethyl 3,4-dichloro-2-methylbenzoate is a multifaceted compound with applications spanning chemistry, materials science, and pharmacology. Its unique properties make it an invaluable tool in organic synthesis and drug development. As research continues to uncover new possibilities for its use, the significance of this compound within the biomedical and chemical industries is set to grow further.